Cas no 652965-05-4 (3-(3-methoxyphenyl)-3-oxopropanal)

• Product Name: 3-(3-methoxyphenyl)-3-oxopropanal
• CAS No: 652965-05-4
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 401569
• PubChem ID: 43114724
• Update Time: 2025-08-05

3-(3-methoxyphenyl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• Propanedial, (3-methoxyphenyl)-
• 3-(3-methoxyphenyl)-3-oxopropanal
• SCHEMBL2558590
• EN300-1125502
• 652965-05-4

• Inchi： 1S/C10H10O3/c1-13-9-4-2-3-8(7-9)10(12)5-6-11/h2-4,6-7H,5H2,1H3
• InChI Key： OXAXQUNCAVVSRI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(CC=O)=O)=C1

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones